Cas no 200421-52-9 (1,3-Cyclohexanedione, 2,2'-[(3-nitrophenyl)methylene]bis[5,5-dimethyl-)

• Product Name: 1,3-Cyclohexanedione, 2,2'-[(3-nitrophenyl)methylene]bis[5,5-dimethyl-
• CAS No: 200421-52-9
• MF: C₂₃H₂₇NO₆
• MW: 413.46358704567
• CID: 1391782
• Update Time: 2024-08-16

1,3-Cyclohexanedione, 2,2'-[(3-nitrophenyl)methylene]bis[5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2,2'-[(3-nitrophenyl)methylene]bis[5,5-dimethyl-
• 3-hydroxy-2-((2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl){3-nitrophenyl}methyl)-5,5-dimethyl-2-cyclohexen-1-one

• Inchi： 1S/C23H27NO6/c1-22(2)9-15(25)20(16(26)10-22)19(13-6-5-7-14(8-13)24(29)30)21-17(27)11-23(3,4)12-18(21)28/h5-8,19-21H,9-12H2,1-4H3
• InChI Key： BGPNPCHJMQYBCR-UHFFFAOYSA-N
• SMILES： C(C1C(=O)CC(C)(C)CC1=O)(C1C(=O)CC(C)(C)CC1=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 413.18391

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Melting Point: 196-198 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 584.8±50.0 °C(Predicted)
• PSA: 111.42
• pka: 4.18±0.42(Predicted)